Cas no 120462-42-2 (Lophanthoidin B)

Lophanthoidin B structure
Lophanthoidin B structure
Product Name:Lophanthoidin B
CAS No:120462-42-2
MF:C24H32O8
MW:448.506088256836
CID:190174
PubChem ID:14193971
Update Time:2025-09-21

Lophanthoidin B Chemical and Physical Properties

Names and Identifiers

    • 1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimethyl-(9CI)
    • (6β,7α)-6,12-Dihydroxy-11,14-dioxoabieta-8,12-diene-7,16-diyl dia cetate
    • 1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahy...
    • 1,4-Phenanthrenedione,10-(acetyloxy)-2-[2-(acetyloxy)-1-methylethyl]-4b,5,6,7,8,8a,9,10-octahydro-3,9-dihydroxy-4b,8,8-trimet
    • Lophanthoidin B
    • CID 14193971
    • 120462-42-2
    • HY-N3367
    • CS-0024014
    • 2-(10-acetyloxy-1,9-dihydroxy-4b,8,8-trimethyl-3,4-dioxo-5,6,7,8a,9,10-hexahydrophenanthren-2-yl)propyl acetate
    • AKOS040761993
    • DA-55000
    • Inchi: 1S/C24H32O8/c1-11(10-31-12(2)25)14-17(27)15-16(19(29)18(14)28)24(6)9-7-8-23(4,5)22(24)20(30)21(15)32-13(3)26/h11,20-22,27,30H,7-10H2,1-6H3
    • InChI Key: FOQUQAGAAHKGMV-UHFFFAOYSA-N
    • SMILES: OC1C(C2C(=C(C(C)COC(C)=O)C(C(C=2C2(C)CCCC(C)(C)C21)=O)=O)O)OC(C)=O

Computed Properties

  • Exact Mass: 448.20971797g/mol
  • Monoisotopic Mass: 448.20971797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 127.20000
  • LogP: 2.58490

Lophanthoidin B Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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120462-42-2 98.00%
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¥1693.00 2022-04-26
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¥5216.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L22350-5mg
(6β,7α)-6,12-Dihydroxy-11,14-dioxoabieta-8,12-diene-7,16-diyl dia cetate
120462-42-2
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¥3438.0 2021-09-09
TargetMol Chemicals
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¥ 1,693 2023-07-11
TargetMol Chemicals
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¥ 3,477 2023-07-11
TargetMol Chemicals
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¥ 5,216 2023-07-11
TargetMol Chemicals
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¥ 1693 2024-07-20
TargetMol Chemicals
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120462-42-2 98.00%
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¥ 3477 2023-09-15
TargetMol Chemicals
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120462-42-2 98.00%
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¥ 5216 2023-09-15

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